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Compound of Interest

Compound Name: 2,6-Dibromo-p-benzoquinone

Cat. No.: B050551

Technical Support Center: 2,6-Dibromo-p-
benzoquinone

This guide provides researchers, scientists, and drug development professionals with essential
information for managing the reactivity and side reactions of 2,6-Dibromo-p-benzoquinone.

Frequently Asked Questions (FAQSs)

Q1: What is 2,6-Dibromo-p-benzoquinone?

2,6-Dibromo-p-benzoquinone is an organic compound belonging to the quinone family.[1][2] It
is a solid, often appearing as a powder, and is characterized by a six-membered ring with two
ketone groups, two bromine atoms, and two hydrogen atoms.[1] Its chemical formula is
CeH2Br202.[1][2]

Q2: What are the primary applications of 2,6-Dibromo-p-benzoquinone?
This compound is utilized in several areas of chemical research:

o Selective Oxidizing Agent: It is employed as a selective oxidant in organic synthesis,
particularly for converting phenols and hydroquinones into their corresponding quinones.[3]

e Brominating Agent: It can introduce bromine atoms into aromatic compounds under mild
conditions.[3]
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e Synthetic Intermediate: As a reactive a,3-unsaturated ketone, it serves as a precursor in the
synthesis of more complex molecules, including various derivatives used in materials
science and medicinal chemistry.[4]

» Biological Research: Some studies indicate it has genotoxic properties and can inhibit DNA,
RNA, and protein synthesis, making it a subject of interest in cancer research.[1][2]

Q3: What are the key reactivity characteristics of this compound?

2,6-Dibromo-p-benzoquinone is a highly reactive electrophile. Its typical reactions involve
1,4-addition (Michael addition) where nucleophiles attack the carbon-carbon double bond.[4][5]
Common nucleophiles that react readily with it include amines and thiols.[4][6] The presence of
two bromine atoms influences the regioselectivity of these addition reactions.

Q4: How should 2,6-Dibromo-p-benzoquinone be properly stored?

To ensure its stability, 2,6-Dibromo-p-benzoquinone should be stored under the following
conditions:

o Temperature: Refrigerated, typically between 2°C and 8°C.[2][7]
» Container: In a tightly closed container to prevent moisture and air exposure.[7][8]

e Environment: In a cool, dry, and well-ventilated area away from incompatible substances like
strong oxidizing agents, strong acids, and strong bases.[7][8]

 Light: Protect from light to prevent degradation.[8]

Troubleshooting Guides

This section addresses common problems encountered during experiments with 2,6-Dibromo-
p-benzoquinone.

Issue 1: Low or No Yield in Nucleophilic Addition/Substitution Reactions

» Possible Cause 1: Reagent Inactivity: The nucleophile (e.g., amine, thiol) may have
degraded, or the 2,6-Dibromo-p-benzoquinone itself may be old or improperly stored.
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o Solution: Use freshly opened or purified reagents. Ensure the quinone has been stored
correctly under refrigeration and protected from light and moisture.[7][8]

» Possible Cause 2: Inappropriate Reaction Conditions: The temperature, solvent, or reaction
time may not be optimal. Quinone reactions can be sensitive to these parameters.

o Solution: Experiment with different solvents (e.g., ethanol, acetic acid) and reaction
temperatures (e.g., room temperature vs. reflux). Monitor the reaction progress using Thin
Layer Chromatography (TLC) to determine the optimal reaction time.[4]

o Possible Cause 3: Unfavorable Stoichiometry: The molar ratio of quinone to the nucleophile
can significantly impact the yield.

o Solution: Vary the molar ratios of the reactants. For instance, in reactions with amines, a
3:2 molar ratio of quinone to amine has been shown to improve yields for similar
compounds.[4]

Issue 2: Formation of Multiple Products and Isomers

e Possible Cause 1: Multiple Reactive Sites: Benzoquinones can undergo nucleophilic attack
at different positions, leading to a mixture of mono-, di-, and even tri-substituted products.[5]
The initial adduct can be oxidized back to a quinone, which can then react further.

o Solution: Carefully control the stoichiometry of the reactants. Adding the nucleophile slowly
to the quinone solution can sometimes favor mono-addition. Employing a sequential
addition/in-situ oxidation protocol can provide better control over the final product.[5]

» Possible Cause 2: Side Reactions: Besides the desired addition, other reactions like
polymerization or decomposition can occur, especially under harsh conditions (e.g., high
heat).

o Solution: Maintain a controlled temperature throughout the reaction. Use of radical
inhibitors can sometimes prevent polymerization. Purification of the crude product is
essential to isolate the desired isomer.

Issue 3: Difficulty in Product Purification
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e Possible Cause 1: Similar Polarity of Products: Isomeric products often have very similar
polarities, making separation by standard column chromatography challenging.

o Solution: Use high-performance liquid chromatography (HPLC) or preparative TLC for
separation. Experiment with different solvent systems (e.g., ethyl acetate/hexane) to
achieve better resolution.[6]

o Possible Cause 2: Product Instability: The desired product may be unstable and decompose
on the silica gel column or during solvent evaporation.

o Solution: Use a less acidic or deactivated silica gel. Perform chromatography at a lower
temperature if possible. Remove the solvent under reduced pressure at a low temperature
(e.g., on a rotary evaporator with a cool water bath).

Data Presentation

Table 1: Physical and Chemical Properties of 2,6-Dibromo-p-benzoquinone

Property Value Reference
CAS Number 19643-45-9 [2]
Molecular Formula CeH2Br20:2 [1][2]
Molecular Weight 265.89 g/mol [1112]
Appearance Powder [1]

Purity Min. 95% [1]

SMILES O=C1C=C(Br)C(=0)C(Br)=C1 [1]

Table 2: GHS Hazard Information for 2,6-Dibromo-p-benzoquinone and Related Compounds
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Hazard Statement Code Description Reference
Skin Irritation H315 Causes skin irritation [9]
o Causes serious eye
Eye Irritation H319 S [9]
irritation
, o May cause respiratory
Respiratory Irritation H335 [9]

irritation

Note: This data is for the related compound 2,5-Dibromo-1,4-benzoquinone, as specific GHS

data for the 2,6-isomer was not detailed in the search results. Similar precautions should be

taken.

Experimental Protocols

Protocol: General Procedure for Nucleophilic Addition of an Amine to 2,6-Dibromo-p-

benzoquinone

This protocol is adapted from a general method for the synthesis of diamino-dibromo-

benzoquinones and illustrates a typical reaction.[4][10]

Materials:

e 2,6-Dibromo-p-benzoquinone

e Amine nucleophile

o Ethanol (EtOH)

o Glacial Acetic Acid (GAA)

o Deionized Water (H20)

e Sodium Acetate

» Round-bottom flask, condenser, magnetic stirrer, heating mantle

« Filtration apparatus (Buchner funnel, filter paper)
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Procedure:

e Reaction Setup: In a round-bottom flask, prepare a solution of 2,6-Dibromo-p-
benzoquinone (e.g., 0.03 mole) in a solvent mixture of ethanol (2 ml), glacial acetic acid (2
ml), and water (1 ml).

o Addition of Reagents: Add a small amount of sodium acetate to the stirred solution. Then,
add the desired amine nucleophile (e.g., 0.02 mole).

» Reaction: Attach a condenser to the flask and heat the reaction mixture to reflux for a period
of 3 hours.

» Crystallization: After reflux, turn off the heat and allow the mixture to cool. Let the mixture
stand overnight at room temperature to allow the product to precipitate fully.

« |solation: Collect the precipitated product by vacuum filtration using a Bichner funnel.

e Washing: Wash the solid product with cold water to remove any remaining reactants and
solvent.

o Recrystallization: Recrystallize the crude product from a suitable solvent (e.g., glacial acetic
acid or ethanol) to achieve higher purity.

e Drying: Dry the purified product in a vacuum oven or desiccator.

Visualizations

Diagram 1: General experimental workflow for nucleophilic addition.
Diagram 2: Troubleshooting logic for low reaction yield.
Diagram 3: lllustrative pathway for Michael addition reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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